molecular formula C18H23N3O2 B8713497 Tert-butyl 3-(5-cyanoindolin-1-yl)pyrrolidine-1-carboxylate

Tert-butyl 3-(5-cyanoindolin-1-yl)pyrrolidine-1-carboxylate

Cat. No.: B8713497
M. Wt: 313.4 g/mol
InChI Key: LQGJJBQHLCQSHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 3-(5-cyanoindolin-1-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H23N3O2

Molecular Weight

313.4 g/mol

IUPAC Name

tert-butyl 3-(5-cyano-2,3-dihydroindol-1-yl)pyrrolidine-1-carboxylate

InChI

InChI=1S/C18H23N3O2/c1-18(2,3)23-17(22)20-8-7-15(12-20)21-9-6-14-10-13(11-19)4-5-16(14)21/h4-5,10,15H,6-9,12H2,1-3H3

InChI Key

LQGJJBQHLCQSHG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(C1)N2CCC3=C2C=CC(=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of indoline-5-carbonitrile (110 mg, 0.75 mmol) in 2.5 mL of MeOH was added tert-butyl 3-oxopyrrolidine-1-carboxylate (166 mg, 0.90 mmol) and HOAc (0.11 mL, 1.88 mmol) subsequently. After stirring at room temperature for 10 minutes, NaCNBH3 (57 mg, 0.90 mmol) was added and the mixture was then stirred at ambient temperature for 2 days. The volatiles were removed under vacuum. The residue was diluted with EtOAc, then washed with 1 N NaOH solution and brine, dried over Na2SO4, and evaporated in vacuo to afford the crude title compound for the next step use without further purification.
Quantity
110 mg
Type
reactant
Reaction Step One
Quantity
166 mg
Type
reactant
Reaction Step One
Name
Quantity
0.11 mL
Type
reactant
Reaction Step One
Name
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
57 mg
Type
reactant
Reaction Step Two

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